2-carbamothioyl-N-(4-ethylphenyl)acetamide

• IUPAC Name: 3-amino-N-(4-ethylphenyl)-3-sulfanylidenepropanamide
• InChI: InChI=1S/C11H14N2OS/c1-2-8-3-5-9(6-4-8)13-11(14)7-10(12)15/h3-6H,2,7H2,1H3,(H2,12,15)(H,13,14)
• InChI Key: ZPZPDXRGQKMBGK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CC(=S)N
• Molecular Formula: C11H14N2OS
• Molecular Weight: 222.31 g/mol

Description

2-carbamothioyl-N-(4-ethylphenyl)acetamide, also known as ECA, is a chemical compound that has been extensively studied in the field of medicinal chemistry. The compound has been synthesized and evaluated for its potential applications as a drug molecule.

Scientific Research Applications

2-carbamothioyl-N-(4-ethylphenyl)acetamide has been extensively studied for its potential applications in the treatment of various diseases. The compound has been evaluated for its anti-inflammatory, analgesic, and anticonvulsant properties. 2-carbamothioyl-N-(4-ethylphenyl)acetamide has also been studied for its potential use as a drug molecule for the treatment of cancer, diabetes, and Alzheimer's disease. The compound has shown promising results in preclinical studies, and further research is needed to evaluate its efficacy and safety in humans.

Mechanism of Action

The mechanism of action of 2-carbamothioyl-N-(4-ethylphenyl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. The compound has been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. 2-carbamothioyl-N-(4-ethylphenyl)acetamide has also been shown to modulate the activity of ion channels in the brain, which may contribute to its anticonvulsant properties.
Biochemical and Physiological Effects
2-carbamothioyl-N-(4-ethylphenyl)acetamide has been shown to have various biochemical and physiological effects in preclinical studies. The compound has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. 2-carbamothioyl-N-(4-ethylphenyl)acetamide has also been shown to reduce seizures in animal models of epilepsy. The compound has been shown to have a low toxicity profile, and further research is needed to evaluate its safety in humans.

Advantages and Limitations for Lab Experiments

2-carbamothioyl-N-(4-ethylphenyl)acetamide has several advantages for use in lab experiments. The compound is relatively easy to synthesize, and it has a high purity and yield. 2-carbamothioyl-N-(4-ethylphenyl)acetamide has also been shown to have a low toxicity profile, which makes it suitable for use in in vitro and in vivo studies. However, 2-carbamothioyl-N-(4-ethylphenyl)acetamide has some limitations for use in lab experiments. The compound has a limited solubility in water, which may affect its bioavailability in vivo. 2-carbamothioyl-N-(4-ethylphenyl)acetamide also has a relatively short half-life, which may limit its efficacy as a drug molecule.

Future Directions

There are several future directions for research on 2-carbamothioyl-N-(4-ethylphenyl)acetamide. One area of research is the evaluation of the compound's efficacy and safety in humans. Clinical trials are needed to determine the optimal dosage and administration of 2-carbamothioyl-N-(4-ethylphenyl)acetamide for the treatment of various diseases. Another area of research is the identification of the molecular targets of 2-carbamothioyl-N-(4-ethylphenyl)acetamide. The compound has been shown to modulate various signaling pathways, but the specific targets of the compound are not fully understood. Further research is needed to identify the molecular targets of 2-carbamothioyl-N-(4-ethylphenyl)acetamide and to elucidate its mechanism of action. Additionally, the development of new analogs of 2-carbamothioyl-N-(4-ethylphenyl)acetamide may lead to the discovery of more potent and selective drug molecules.

Synthesis Methods

2-carbamothioyl-N-(4-ethylphenyl)acetamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 4-ethylphenylacetic acid with thionyl chloride to form 4-ethylphenylacetyl chloride. This intermediate is then reacted with thiourea to form the desired product, 2-carbamothioyl-N-(4-ethylphenyl)acetamide. The synthesis of 2-carbamothioyl-N-(4-ethylphenyl)acetamide has been optimized to produce high yields and purity of the compound.